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Compound of Interest

Compound Name: 2-Bromo-5-methoxypyrazine

Cat. No.: B117211

Essential Safety and Handling Guide for 2-
Bromo-5-methoxypyrazine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like 2-Bromo-5-
methoxypyrazine. This guide provides immediate, essential safety protocols, operational
plans for handling, and detailed disposal procedures to foster a secure research environment.

Chemical Identifier:
o Name: 2-Bromo-5-methoxypyrazine
e CAS Number: 143250-10-6

Hazard Summary: 2-Bromo-5-methoxypyrazine is a hazardous substance that requires
careful handling. The primary routes of exposure are inhalation, ingestion, and skin or eye
contact.

GHS Hazard Statements:
e Harmful if swallowed (H302)[1]

e Causes skin irritation (H315)[1]
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o Causes serious eye irritation (H319)[1]

e May cause respiratory irritation (H335)[1]

Familiarity with the Safety Data Sheet (SDS) is crucial before commencing any work with this

chemical.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the required PPE for handling 2-Bromo-5-methoxypyrazine.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
solid particulates that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Prevents skin contact, which
can cause irritation. Gloves
should be inspected before
each use and replaced

immediately if contaminated.

Body Protection

A laboratory coat or chemical-

resistant apron.

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
and a P95 or N95 particulate

pre-filter.

Required when working
outside of a certified chemical
fume hood or when the
ventilation is inadequate to
minimize the inhalation of dust

or vapors.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational plan minimizes the risk of exposure and accidents.
e Preparation and Engineering Controls:

o All handling of 2-Bromo-5-methoxypyrazine, including weighing and transfers, must be
conducted in a certified chemical fume hood to control airborne contaminants.

o Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.[2]

o Keep the work area clean and organized to prevent spills.
e Handling the Chemical:

o Wear all required PPE as specified in the table above.

o

Before use, inspect the container for any signs of damage or leaks.

[¢]

Carefully open the container, avoiding the creation of dust.

[¢]

Use appropriate tools (e.g., spatula, scoop) for transferring the solid.

[e]

Keep the container tightly sealed when not in use.[3]
e General Hygiene:
o Do not eat, drink, or smoke in the laboratory.[3]

o Wash hands thoroughly with soap and water after handling the chemical and before
leaving the laboratory.[3]

o Contaminated work clothing should be laundered separately from other clothing.[3]
Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup:
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e Minor Spills:
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

o Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[3]

o Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.
e Major Spills:
o Evacuate the entire area and alert others.
o Contact your institution's Environmental Health and Safety (EHS) department immediately.

o Only trained personnel with appropriate respiratory protection and protective clothing
should attempt to clean up a major spill.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disposal Plan
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Proper disposal of 2-Bromo-5-methoxypyrazine and its associated waste is essential to
prevent environmental contamination and ensure regulatory compliance.

» Waste Identification and Segregation:

o All waste containing 2-Bromo-5-methoxypyrazine, including contaminated lab supplies
(e.g., gloves, weighing paper), must be treated as hazardous waste.[5]

o Segregate this waste from non-hazardous and other types of chemical waste.
e Waste Collection and Storage:

o Collect all 2-Bromo-5-methoxypyrazine waste in a designated, properly labeled, and
leak-proof container.[5]

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name.

[5]

o Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated.[6]

o Keep the waste container securely closed at all times, except when adding waste.[5]
» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal company.[5]

o Under no circumstances should this chemical or its containers be disposed of in the
regular trash or down the drain.[5][6]

Visual Workflow for Handling 2-Bromo-5-
methoxypyrazine
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Caption: A workflow diagram illustrating the key steps for safely handling 2-Bromo-5-
methoxypyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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